Cas no 1503467-12-6 (1-(1,3-dioxaindan-5-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(1,3-dioxaindan-5-yl)-N-methylcyclopropan-1-amine
• CAS No: 1503467-12-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5913449
• PubChem ID: 57248115
• Update Time: 2025-05-24

1-(1,3-dioxaindan-5-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)-N-methylcyclopropan-1-amine
• EN300-2000173
• 1503467-12-6
• SCHEMBL13960032

• Inchi： 1S/C11H13NO2/c1-12-11(4-5-11)8-2-3-9-10(6-8)14-7-13-9/h2-3,6,12H,4-5,7H2,1H3
• InChI Key： SZADQNLYQQQUKD-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1(CC1)NC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-dioxaindan-5-yl)-N-methylcyclopropan-1-amine

1-(1,3-Dioxaindan-5-yl)-N-methylcyclopropan-1-amine (CAS No. 1503467-12-6)

1-(1,3-Dioxaindan-5-yl)-N-methylcyclopropan-1-amine is a structurally unique organic compound with the CAS registry number 1503467-12-6. This compound belongs to the class of amines and features a cyclopropane ring fused with a 1,3-dioxane moiety, making it a valuable molecule in various chemical and pharmaceutical applications. The cyclopropane ring is known for its strained geometry, which often imparts unique reactivity and stability to the molecule. The N-methyl group further enhances the compound's stability and solubility properties, making it suitable for a wide range of synthetic and medicinal chemistry applications.

The synthesis of 1-(1,3-dioxaindan-5-yl)-N-methylcyclopropan-1-amine typically involves multi-step reactions, including cyclopropanation and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient syntheses of such strained ring systems. For instance, researchers have explored the use of transition metal catalysts to facilitate cyclopropane formation under mild conditions. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, this compound has garnered significant attention in the pharmaceutical industry due to its potential as a building block for drug development. The dioxane ring provides a rigid framework that can be further modified to introduce bioactive groups. Recent studies have highlighted its utility in designing inhibitors for protein kinases, which are key targets in cancer therapy. Additionally, the N-methyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

From a structural perspective, the compound's dioxaindan core is characterized by a bicyclic system that combines a cyclopropane ring with an oxygen-containing six-membered ring. This combination creates a molecule with both rigidity and flexibility, allowing for diverse interactions in biological systems. The cyclopropane ring also introduces steric hindrance, which can be exploited to design molecules with specific binding affinities.

Recent research has also focused on the stereochemical properties of 1-(1,3-dioxaindan-5-yl)-N-methylcyclopropan-1-amine, particularly its enantiomeric forms. Stereoisomerism plays a crucial role in drug design, as different enantiomers can exhibit varying pharmacokinetic profiles and therapeutic effects. Scientists have developed novel chiral resolution techniques to separate and characterize these enantiomers, paving the way for more precise drug development.

In conclusion, 1-(1,3-dioxaindan-5-yl)-N-methylcyclopropan-1-amine (CAS No. 1503467-12-6) stands out as a versatile compound with promising applications in medicinal chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in various fields.